Cas no 355393-26-9 (1,2,5-Thiadiazole,3,4-difluoro-, 2-sulfide (9CI))

• Product Name: 1,2,5-Thiadiazole,3,4-difluoro-, 2-sulfide (9CI)
• CAS No: 355393-26-9
• MF: C₂F₂N₂S₂
• MW: 154.161603927612
• CID: 303125
• PubChem ID: 45090584
• Update Time: 2025-04-19

1,2,5-Thiadiazole,3,4-difluoro-, 2-sulfide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole,3,4-difluoro-, 2-sulfide (9CI)
• 1,2,5-Thiadiazole,3,4-difluoro-,2-sulfide(9CI)
• 355393-26-9

• Inchi： 1S/C2F2N2S2/c3-1-2(4)6(7)8-5-1
• InChI Key： JBDLZVMVUOIOEH-UHFFFAOYSA-N
• SMILES： S1N=C(C(=[N+]1[S-])F)F

Computed Properties

• Exact Mass: 153.94700
• Monoisotopic Mass: 153.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 81.61000
• LogP: 1.46450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides